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Compound of Interest

Compound Name: Benzyl 5-Bromoamyl Ether

Cat. No.: B116713 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Benzyl 5-Bromoamyl Ether.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Benzyl 5-Bromoamyl Ether
is the first step in safe handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C12H17BrO [1]

Molecular Weight 257.17 g/mol [1]

CAS Number 1014-93-3 [1][2]

Appearance
Colorless to Almost colorless

clear liquid
[3][4]

Purity >95.0% (GC) [3][4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[1][3]

GHS Precautionary

Statements

P264, P280, P302+P352,

P305+P351+P338,

P332+P313, P337+P313,

P362

[1][3]

Operational Plan: Handling Benzyl 5-Bromoamyl
Ether
This section outlines the necessary engineering controls, personal protective equipment, and

step-by-step procedures for the safe handling and disposal of Benzyl 5-Bromoamyl Ether.

Engineering Controls
Ventilation: Always handle Benzyl 5-Bromoamyl Ether in a well-ventilated area.[2] A

certified chemical fume hood is required to minimize inhalation exposure to vapors.

Eye Wash and Safety Shower: Ensure that a properly functioning eye wash station and

safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact.
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Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.

Skin Protection:

Gloves: Standard nitrile gloves offer poor resistance to many ethers and halogenated

hydrocarbons and should be considered for splash protection only, to be changed

immediately upon contact. For extended handling or immersion, Butyl rubber or Viton™

gloves are recommended. Always inspect gloves for tears or punctures before use.

Lab Coat: A flame-resistant lab coat must be worn and kept fastened.

Protective Clothing: For larger quantities or procedures with a higher risk of splashing, a

chemical-resistant apron and sleeves should be worn over the lab coat.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an organic vapor cartridge is required.

Handling Procedures
Pre-use Inspection: Visually inspect the container for any damage or leaks before handling.

Dispensing: When transferring the chemical, use spark-proof tools and explosion-proof

equipment.[2][5] Avoid generating aerosols.

Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand,

silica gel, or universal binder.[5] Collect the absorbed material into a suitable, closed

container for disposal.

Major Spills: In the event of a large spill, evacuate the area immediately and contact

emergency personnel. Remove all sources of ignition.[2][5]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
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Keep away from heat, sparks, open flames, and hot surfaces.[5][6]

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Disposal Plan
Waste Classification: Benzyl 5-Bromoamyl Ether waste is classified as hazardous.[5]

Containerization: Collect waste in a clearly labeled, sealed container. Do not mix with other

waste streams unless compatibility is confirmed.

Disposal Route: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. This typically involves collection by a licensed hazardous waste disposal

company. Do not discharge into drains or the environment.[2][6]

Experimental Protocol: A General Guideline
The following is a generalized protocol for a reaction using Benzyl 5-Bromoamyl Ether. This

should be adapted to the specific requirements of your experiment.

Preparation:

Don all required PPE as outlined above.

Ensure the chemical fume hood is operational.

Assemble all necessary glassware and equipment, ensuring it is clean and dry.

Prepare any necessary reagents.

Reaction Setup:

In the fume hood, carefully measure the required amount of Benzyl 5-Bromoamyl Ether.

Slowly add it to the reaction vessel.

Proceed with the addition of other reactants and solvents as per the specific experimental

design.
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Reaction Monitoring:

Continuously monitor the reaction for any signs of unexpected changes (e.g., rapid

temperature increase, color change, gas evolution).

Work-up and Quenching:

Upon completion, safely quench the reaction as required by the protocol.

Perform extractions and washes using appropriate techniques to minimize exposure.

Purification:

If purification by chromatography or distillation is necessary, perform these procedures

within the fume hood.

Waste Segregation:

Throughout the process, segregate all waste (aqueous, organic, solid) into appropriately

labeled hazardous waste containers.

Decontamination:

Thoroughly decontaminate all glassware and equipment that came into contact with

Benzyl 5-Bromoamyl Ether using an appropriate solvent, collecting the rinsate as

hazardous waste.

Wipe down the work surface in the fume hood.

Doffing PPE:

Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use

items in the appropriate waste stream.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling Benzyl 5-
Bromoamyl Ether.
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Caption: Workflow for the safe handling of Benzyl 5-Bromoamyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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